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Compound of Interest

Compound Name: UBP316

Cat. No.: B7909889

For Researchers, Scientists, and Drug Development Professionals

Introduction

UBP316 is a highly potent and selective antagonist for the GluK1 (formerly GIuR5) subunit of
the kainate receptor. Its selectivity makes it a valuable tool in neuroscience research for
investigating the physiological and pathological roles of GluK1-containing kainate receptors.
Proper handling, dissolution, and storage of UBP316 are critical to ensure its stability and the
reproducibility of experimental results. This document provides a detailed protocol for the
effective solubilization and storage of UBP316.

Chemical Properties

Property Value

CAS Number 936095-50-0
Molecular Formula C20H19N306S
Molecular Weight 429.45 g/mol

Data on Solubility and Storage

The following table summarizes the known solubility and storage conditions for UBP316. It is
crucial to use this information to prepare fresh solutions or store stock solutions appropriately to
maintain the compound's integrity.
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Parameter Solvent/Condition ValuelSpecification Citation

Solubility DMSO =2 mg/mL (4.66 mM) [1]

(Requires ultrasonic
agitation, warming,

(with assistance) and heating to 60°C [1]
for full dissolution at

higher concentrations)

Formulation 1 > 0.2 mg/mL [1]

(10% DMSO, 40%
PEG300, 5% Tween- [1]
80, 45% Saline)

Formulation 2 > 0.2 mg/mL [1]

(10% DMSO, 90%

(20% SBE-B-CD in [1]

Saline))

Formulation 3 = 0.2 mg/mL [1]
(10% DMSO, 90% o

Corn Qil)

Storage (Powder) -20°C 2 years
Storage (Solution) In DMSO at 4°C 2 weeks
In DMSO at -80°C 6 months

Experimental Protocols

Materials and Equipment
+ UBP316 powder

o Dimethyl sulfoxide (DMSO), anhydrous

« Sterile microcentrifuge tubes or vials
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Vortex mixer

Water bath or heat block

Sonicator (optional, but recommended for higher concentrations)

Calibrated pipettes

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a UBP316 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of UBP316 in DMSO.
e Pre-dissolution Preparation:

o Equilibrate the UBP316 powder to room temperature before opening the vial to prevent
condensation.

o Ensure that the DMSO is anhydrous, as hygroscopic DMSO can significantly impact
solubility.[1] It is recommended to use a fresh, unopened bottle or an aliquot from a
properly stored stock of anhydrous DMSO.

e Weighing the Compound:

o Accurately weigh the desired amount of UBP316 powder in a sterile microcentrifuge tube.
For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.29 mg of UBP316.

¢ Dissolution:

o Add the appropriate volume of anhydrous DMSO to the UBP316 powder. For a 10 mM
solution from 4.29 mg of UBP316, add 1 mL of DMSO.

o Vortex the solution vigorously for 1-2 minutes.

o For concentrations at or above 2 mg/mL, warming the solution to 60°C in a water bath or
on a heat block is recommended to aid dissolution.[1]
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o If precipitation is observed, sonication can be used in conjunction with warming to facilitate
complete solubilization.[1]

 Verification of Dissolution:
o Visually inspect the solution to ensure that it is clear and free of any particulate matter.
 Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes or vials. This will minimize freeze-thaw cycles and reduce the risk of
contamination.

o For short-term storage (up to 2 weeks), store the aliquots at 4°C.
o For long-term storage (up to 6 months), store the aliquots at -80°C.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the role of UBP316 in signaling pathways and the
experimental workflow for its preparation and use.
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Caption: UBP316's role in antagonizing the GluK1 subunit of the kainate receptor.
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Caption: Workflow for the preparation and storage of UBP316 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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